Cas no 56317-15-8 (5,6,7,8-Tetramethoxy-2H-chromen-2-one)

• Product Name: 5,6,7,8-Tetramethoxy-2H-chromen-2-one
• CAS No: 56317-15-8
• MF: C₁₃H₁₄O₆
• MW: 266.246664524078
• CID: 376658
• PubChem ID: 151319
• Update Time: 2025-09-26

5,6,7,8-Tetramethoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetramethoxy-2H-chromen-2-one
• 5,6,7,8-Tetramethoxycoumarin
• 5,6,7,8-tetramethoxychromen-2-one
• 5,6,7,8-tetramethoxy-chromen-2-one
• W1278
• 56317-15-8
• FS-10015
• SCHEMBL17047859
• DTXSID60204860
• AKOS022184743
• [ "" ]
• DTXCID90127351

• Inchi： 1S/C13H14O6/c1-15-9-7-5-6-8(14)19-10(7)12(17-3)13(18-4)11(9)16-2/h5-6H,1-4H3
• InChI Key： FEGDYUCKOYJQOZ-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C(=C(C(=C(C1=2)OC)OC)OC)OC)=O

Computed Properties

• Exact Mass: 266.07900
• Monoisotopic Mass: 266.079038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2
• XLogP3: 1.8

Experimental Properties

• Color/Form: Oil
• Density: 1.249
• Boiling Point: 448.9°Cat760mmHg
• Flash Point: 202.3°C
• Refractive Index: 1.536
• PSA: 67.13000
• LogP: 1.82740
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5,6,7,8-Tetramethoxy-2H-chromen-2-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives
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